Cas no 143051-73-4 (4,5-dicaffeoylquinic acid ethyl ester)

• Product Name: 4,5-dicaffeoylquinic acid ethyl ester
• CAS No: 143051-73-4
• MF: C₂₇H₂₈O₁₂
• MW: 544.504029273987
• CID: 2073309
• PubChem ID: 10554540
• Update Time: 2025-04-21

4,5-dicaffeoylquinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-dicaffeoylquinic acid ethyl ester
• Ethyl 3,4-di-O-caffeoylquinate
• ethyl 4,5-di-O-caffeoylquinate
• CS-0148751
• AKOS040761709
• 143051-73-4
• CHEMBL1087757
• ethyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• HY-N8624
• ethyl 3,4-dicaffeoylquinate
• DA-53030

• Inchi： 1S/C27H28O12/c1-2-37-26(35)27(36)13-21(32)25(39-24(34)10-6-16-4-8-18(29)20(31)12-16)22(14-27)38-23(33)9-5-15-3-7-17(28)19(30)11-15/h3-12,21-22,25,28-32,36H,2,13-14H2,1H3/b9-5+,10-6+/t21-,22-,25-,27+/m1/s1
• InChI Key： RGAMPVVUXFUXES-FYOODVSHSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)OCC)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 544.15807632g/mol
• Monoisotopic Mass: 544.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 918
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives